Cas no 22423-07-0 (Thymidine,3'-O-(carboxymethyl)-, monosodium salt (8CI,9CI))

Thymidine,3'-O-(carboxymethyl)-, monosodium salt (8CI,9CI) structure
22423-07-0 structure
Product Name:Thymidine,3'-O-(carboxymethyl)-, monosodium salt (8CI,9CI)
CAS No:22423-07-0
MF:C12H16N2O7
MW:300.264643669128
CID:277672
PubChem ID:451833
Update Time:2025-04-19

Thymidine,3'-O-(carboxymethyl)-, monosodium salt (8CI,9CI) Chemical and Physical Properties

Names and Identifiers

    • Thymidine,3'-O-(carboxymethyl)-, monosodium salt (8CI,9CI)
    • 2-[(2R,3S,5R)-2-(hydroxymethyl)-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-3-yl]oxyacetic acid
    • Thymidine, 3'-O-(carboxymethyl)-
    • 2-[(2R,3S,5R)-2-(hydroxymethyl)-5-(5-methyl-2,4-dioxo-pyrimidin-1-yl)tetrahydrofuran-3-yl]oxyacetic acid
    • BDBM50438459
    • 3'-O-Carboxymethyl-2',3'-dideoxy-thymidine (*Sodium salt*)
    • DTXSID40332337
    • 3'-O-(carboxymethyl) thymidine
    • 3'-OCOONa-ddT
    • CHEMBL2414518
    • SCHEMBL3230615
    • 22423-07-0
    • Inchi: 1S/C12H16N2O7/c1-6-3-14(12(19)13-11(6)18)9-2-7(8(4-15)21-9)20-5-10(16)17/h3,7-9,15H,2,4-5H2,1H3,(H,16,17)(H,13,18,19)/t7-,8+,9+/m0/s1
    • InChI Key: UGGFAVYFKYAKJM-DJLDLDEBSA-N
    • SMILES: O1[C@H](C[C@@H]([C@H]1CO)OCC(=O)O)N1C(NC(C(C)=C1)=O)=O

Computed Properties

  • Exact Mass: 300.096
  • Monoisotopic Mass: 300.096
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 490
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _1.2
  • Topological Polar Surface Area: 125Ų
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